Lithium 4-(trifluoromethyl)pyridine-2-sulfinate

Specification

• CAS No.: 2243507-15-3
• Molecular Formula: C6H3F3LiNO2S
• Molecular Weight: 217.09
• IUPAC Name: lithium;4-(trifluoromethyl)pyridine-2-sulfinate
• Standard InChI: InChI=1S/C6H4F3NO2S.Li/c7-6(8,9)4-1-2-10-5(3-4)13(11)12;/h1-3H,(H,11,12);/q;+1/p-1
• Standard InChI Key: MYUZCANIJSSSPR-UHFFFAOYSA-M
• SMILES: [Li+].C1=CN=C(C=C1C(F)(F)F)S(=O)[O-]

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s structure features a pyridine ring with a trifluoromethyl (-CF₃) group at the 4-position and a sulfinate (-SO₂Li) group at the 2-position. The lithium cation stabilizes the sulfinate anion, creating a zwitterionic structure that enhances solubility in polar aprotic solvents. Computational studies suggest that the electron-withdrawing -CF₃ group polarizes the pyridine ring, increasing electrophilicity at the 2- and 6-positions, which influences its reactivity in cross-coupling reactions.

Table 1: Key Physicochemical Properties

Property	Value
CAS No.	2243507-15-3
Molecular Formula	C₆H₃F₃LiNO₂S
Molecular Weight	217.09 g/mol
Solubility	Soluble in DMSO, THF, H₂O
Melting Point	>250°C (decomposes)

Spectroscopic Characteristics

• ¹H NMR: The pyridine protons resonate as a multiplet at δ 8.2–8.9 ppm, while the -CF₃ group causes deshielding of adjacent protons.

• ¹⁹F NMR: A singlet appears at δ -63 ppm, characteristic of the -CF₃ group.

• IR Spectroscopy: Strong absorptions at 1350 cm⁻¹ (S=O asymmetric stretch) and 1130 cm⁻¹ (S=O symmetric stretch) confirm the sulfinate group.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The compound is synthesized via neutralization of 4-(trifluoromethyl)pyridine-2-sulfinic acid with lithium hydroxide or lithium carbonate in aqueous or THF solvents. The reaction proceeds under mild conditions (25–50°C, pH 7–8), yielding the lithium salt in >85% purity after recrystallization.

Table 2: Synthetic Protocols

Reagent	Conditions	Yield
LiOH·H₂O	H₂O, 25°C, 12 h	78%
Li₂CO₃	THF/H₂O, 50°C, 6 h	82%

Industrial Manufacturing

Industrial production employs continuous flow reactors to enhance efficiency. High-purity lithium hydroxide and sulfinic acid are mixed in a solvent-free system at 60°C, followed by spray drying to obtain the product with <0.5% impurities. Scalability is ensured by optimizing stoichiometry and residence time.

Chemical Reactivity and Mechanistic Insights

Palladium-Catalyzed Cross-Coupling

Lithium 4-(trifluoromethyl)pyridine-2-sulfinate participates in desulfinative cross-coupling reactions with aryl halides. For example, coupling with 1-bromo-4-fluorobenzene using Pd(OAc)₂ and PCy₃ at 90°C produces biaryl products in 95% yield. The mechanism involves:

• Oxidative Addition: Pd(0) inserts into the C–Br bond of the aryl halide.

• Transmetalation: The sulfinate transfers to Pd, forming a Pd–S bond.

• SO₂ Extrusion: Loss of SO₂ generates a Pd–aryl intermediate.

• Reductive Elimination: Biaryl product forms, regenerating Pd(0).

Nucleophilic Substitution

The sulfinate group acts as a nucleophile in SNAr reactions. For instance, treatment with 4-nitrochlorobenzene in DMF at 120°C yields 4-nitro-2'-(trifluoromethyl)biphenyl-2-sulfinic acid (72% yield).

Table 3: Representative Reactions

Reaction Type	Reagents/Conditions	Product	Yield
Desulfinative Coupling	Pd(OAc)₂, PCy₃, 90°C	Biaryl derivatives	95%
SNAr	DMF, 120°C, 12 h	Substituted biphenyls	72%
Oxidation	H₂O₂, AcOH, 60°C	Sulfonic acid derivatives	88%

Comparative Analysis with Related Compounds

Trifluoromethyl Substitution

The -CF₃ group in Lithium 4-(trifluoromethyl)pyridine-2-sulfinate increases electron deficiency at the 2-position by 15% (Hammett σₚ = 0.54) compared to methyl-substituted analogs, accelerating nucleophilic aromatic substitution.